Cas no 1706462-90-9 (4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one)

• Product Name: 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one
• CAS No: 1706462-90-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD29034643
• CID: 5171563
• PubChem ID: 86262587
• Update Time: 2025-11-02

4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-(4-aminobutoxy)-6-methyl-
• 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one

• MDL： MFCD29034643
• Inchi： 1S/C10H15NO3/c1-8-6-9(7-10(12)14-8)13-5-3-2-4-11/h6-7H,2-5,11H2,1H3
• InChI Key： GQKZIMHEYCYAAI-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OCCCCN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one

Comprehensive Guide to 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one (CAS No. 1706462-90-9): Properties, Applications, and Market Insights

4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one (CAS No. 1706462-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyran-2-one core and aminobutoxy side chain, exhibits versatile chemical properties that make it valuable for various applications. In this comprehensive guide, we delve into its molecular structure, synthesis methods, potential uses, and the latest market trends.

The molecular formula of 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one is C10H15NO3, with a molecular weight of 197.23 g/mol. Its structure features a 6-methyl-2H-pyran-2-one ring, which is a lactone derivative known for its bioactivity. The 4-aminobutoxy substituent enhances its solubility and reactivity, making it a promising candidate for drug development. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in oncology and neurology.

One of the most searched questions about CAS No. 1706462-90-9 is its role in drug discovery. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, its pyran-2-one moiety can mimic natural substrates, enabling the development of competitive inhibitors. This aligns with the growing demand for precision medicine and targeted therapies, which are hot topics in the pharmaceutical industry.

Another area of interest is the synthetic accessibility of 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one. Chemists often inquire about efficient synthesis routes, such as multistep organic reactions involving esterification and amination. Optimizing these processes is crucial for scaling up production, especially as the compound gains traction in high-throughput screening and combinatorial chemistry.

From a market perspective, the demand for CAS No. 1706462-90-9 is rising due to its applications in bioconjugation and prodrug design. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Additionally, its potential in agricultural chemistry—such as developing eco-friendly pesticides—is being explored, reflecting the broader trend toward sustainable solutions.

In summary, 4-(4-aminobutoxy)-6-methyl-2H-pyran-2-one (CAS No. 1706462-90-9) is a multifaceted compound with significant promise in pharmaceuticals, biochemistry, and material science. Its unique structure and reactivity profile position it as a key player in advancing innovative therapies and green chemistry. As research progresses, this compound is likely to become even more prominent in scientific and industrial applications.